Ethyl 4-(4-ethoxycarbonylpiperazin-1-yl)benzoate

• Molecular Formula: C16H22N2O4
• Molecular Weight: 306.36 g/mol
• IUPAC Name: ethyl 4-(4-ethoxycarbonylphenyl)piperazine-1-carboxylate
• InChI: InChI=1S/C16H22N2O4/c1-3-21-15(19)13-5-7-14(8-6-13)17-9-11-18(12-10-17)16(20)22-4-2/h5-8H,3-4,9-12H2,1-2H3
• InChI Key: ZMCQIEWHZXPXDJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2CCN(CC2)C(=O)OCC

Description

Ethyl 4-(4-ethoxycarbonylpiperazin-1-yl)benzoate is a useful research compound. Its molecular formula is C16H22N2O4 and its molecular weight is 306.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 4-fluorobenzoate (0.93 ml, 6.3 mmol), anhydrous potassium carbonate (0.96 g, 7.0 mmol), ethoxycarbonyl piperazine (0.92 ml, 6.3 mmol)and dry DMSO (30 ml) were heated under dry conditions at 90° C. for 72h. The mixture was partitioned between ethyl acetate and water, dried (sodium sulphate) and evaporated to dryness under reduced pressure. The product was purified by flash column chromatography on silica eluting with 10%MeOH/chloroform to afford the title compound as an oil (1.35 g, 70%).